2-(1,3-Benzoxazol-2-ylamino)-1-cyclopropyl-1-phenylethanol

• IUPAC Name: 2-(1,3-benzoxazol-2-ylamino)-1-cyclopropyl-1-phenylethanol
• InChI: InChI=1S/C18H18N2O2/c21-18(14-10-11-14,13-6-2-1-3-7-13)12-19-17-20-15-8-4-5-9-16(15)22-17/h1-9,14,21H,10-12H2,(H,19,20)
• InChI Key: WITQNUFHDTUDQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC2=NC3=CC=CC=C3O2)(C4=CC=CC=C4)O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

The compound “2-(1,3-Benzoxazol-2-ylamino)-1-cyclopropyl-1-phenylethanol” is a complex organic molecule. It contains a benzoxazole ring, which is a type of heterocyclic compound. Benzoxazoles are known for their wide range of biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of benzoxazole derivatives has been studied extensively. Benzoxazole is a bicyclic planar molecule and is often used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

Benzoxazoles can undergo a variety of chemical reactions. For example, they can be synthesized from o-amino (thio)phenols and aldehydes using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzoxazole derivatives can vary widely. For example, they can have different melting points, boiling points, and densities.

Mechanism of Action

The mechanism of action of benzoxazole derivatives can vary depending on the specific compound and its biological target. For example, some benzoxazole derivatives have been found to inhibit certain enzymes.

Safety and Hazards

The safety and hazards of benzoxazole derivatives can also vary. Some benzoxazole derivatives may be harmful if swallowed, inhaled, or in contact with skin.

Future Directions

Benzoxazole derivatives continue to be a topic of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on developing new synthetic strategies for benzoxazole derivatives and exploring their potential applications in drug discovery.